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Introduction

The natural cryolite deposit at Ivittuut (formerly Ivigtut), Greenland, represents a unique
geological occurrence of immense historical and industrial significance. For over a century, this
deposit was the world's only commercial source of cryolite (NasAlFs), a mineral crucial for the
electrolytic production of aluminum.[1][2][3] While the mine ceased operations in 1987, the
deposit's distinct geology, complex mineralogy, and the ongoing evaluation of its potential for
other critical elements, such as rare earth elements (REE), continue to make it a subject of
considerable interest to the scientific community.[4] This technical guide provides a
comprehensive overview of the Ivittuut cryolite deposit, focusing on its geological setting,
mineralogical composition, and the scientific methodologies used in its analysis.

Geological Setting and Formation

The lvittuut cryolite deposit is situated in the Gardar Province of South Greenland, a Mid-
Proterozoic continental rift zone.[5][6] The deposit is hosted within a small, cylindrical granite
intrusion, dated to approximately 1248 + 25 million years ago, which intrudes into older
granodioritic gneiss of the Ketilidian mobile belt.[5] The formation of this unique deposit is
attributed to a complex interplay of magmatic and hydrothermal processes.

The prevailing theory suggests that a highly evolved, fluorine-rich granitic magma became
trapped in the roof zone of the intrusion.[5][6] As the magma cooled and crystallized, the
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volatile and fluorine-rich fluids were concentrated.[7] This led to the separation of a volatile-rich
phase from the silicate melt, which was exceptionally enriched in sodium, aluminum, and
fluorine. This fluid, through a combination of magmatic and hydrothermal processes, is believed
to be the primary agent for the deposition of the massive cryolite body.[7]

The formation can be conceptualized through the following signaling pathway:

Magmatic Stage

Mantle-derived basaltic magma

Fractional Crystallization

Fluorine-rich granitic magma

Hydrothermal Stage

Volatile-rich fluid separation
Interaction with host granite

Cryolite precipitation

Zoned mineral deposition
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Fig. 1: Simplified signaling pathway of the lvittuut cryolite deposit formation.

Mineralogy and Zonation of the Deposit

The lvittuut deposit is a zoned mineral body, characterized by distinct mineral assemblages.
The main cryolite ore body, which yielded approximately 3.8 million tonnes of crude ore, had a
complex and heterogeneous composition.[2][4] Below the main cryolite body lies a significant
quartz zone, which is in turn underlain by the host granite. The deposit itself is broadly divided
into several key zones:

» Siderite-Cryolite Zone: This was the most voluminous part of the ore body and consisted of
a matrix of cryolite with significant amounts of siderite (FeCOs) and various sulfides.[8]

o Pure Cryolite Zone: A lens of nearly pure, white, coarse-grained cryolite was found
intercalated with the siderite-cryolite.[9]

o Fluorite-Cryolite Zone: This zone was enriched in fluorite (CaFz) and also contained topaz,
K-mica, and other aluminofluorides.[9][10]

» Fluorite-Topaz Zone: Located beneath the fluorite-cryolite zone, this unit was predominantly
composed of fluorite and topaz.[11]

 Siderite-Quartz Unit: A large unit rich in siderite and quartz is found underlying the main
cryolite-bearing zones.[11]

The following diagram illustrates the generalized zonation of the Ivittuut deposit prior to mining:

Overlying Pegmatite | Siderite-Cryolite Zone | Pure Cryolite Lens | Fluorite-Cryolite Zone | Fluorite-Topaz Zone | Siderite-Quartz Unit | Underlying Quartz Zone | Host Granite

Predominantly cryolite and siderite High-purity cryolite Cryolite with abundant fluorite and topaz Mainly fluorite and topaz Siderite and quartz rich
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Fig. 2: Generalized vertical zonation of the Ivittuut cryolite deposit.

Quantitative Data Presentation

The following tables summarize the available quantitative data on the composition of the

Ivittuut deposit and associated materials.

Table 1: Average Mineralogical Composition of the Main Cryolite Ore Body

Mineral Formula Percentage (%)
Cryolite NasAlFe 58
Siderite FeCOs 25
Fluorite CaF2 8
Quartz SiO2 8
Sulfides (mainly Sphalerite and
(Zn,Fe)S, PbS 2

Galena)

Source: GGU Open File Series 91/4[8]

Table 2: Chemical Composition of Siderite from the Ivittuut Deposit

Oxide Percentage (%)
FeO 58.6

MnO 2.0

MgO <0.1

CaO <0.1

SiO2 <0.1

SOz <0.1

Source: ResearchGate, citing an in-house siderite reference material from CRPG[7]
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Table 3: Recent REE Analysis of Historical Drill Cores from the lvittuut Project Area

Total Rare Earth Oxides

Location Sample Type
AL (TREO)

Ivittuut mine precinct Fluorite-bearing core 536.6 ppm

Grgnnedal-lka Carbonatite up to 22,695 ppm
Source: Eclipse Metals (ASX: EPM) announcements
Table 4: High-Purity Quartz Analyses from the lvittuut Pit Area

Sample SiO2 Percentage (%)

1 99.7

2 99.39

3 99.65

4 99.12

Source: The Assay, reporting on Eclipse Metals' findings

Experimental Protocols

Detailed experimental protocols from the historical mining period at lvittuut are not readily
available in published literature. However, an overview of both historical and modern analytical
techniques used for the characterization of cryolite and associated minerals is provided below.

Historical Analytical Methods (General Overview)

Historically, the analysis of cryolite ore likely involved a combination of wet chemical methods.
These would have included:

o Gravimetric Analysis: For the determination of major components like aluminum and silica.

 Titrimetric Analysis: For quantifying elements like iron in siderite and calcium in fluorite.
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» Fire Assay: Potentially used for the determination of precious metals like silver, which were
known to be associated with the galena in the deposit.

Modern Analytical Techniques

Recent re-analysis of historical drill cores from the Ivittuut project has employed modern, high-

precision analytical technigques.

Experimental Workflow for Modern Geochemical Analysis:

Inductively Coupled Plasma

Acid Digestion |——p| Mass Spectrometry (ICP-MS)

> (e.g., ME-ICPO6 for REE) >
Sample Preparation Data Analysis and

(Crushing, Pulverizing) Interpretation

X-ray Fluorescence (XRF)
(e.g., ME-XRF26 for major oxides)

Click to download full resolution via product page

Fig. 3: A generalized experimental workflow for the modern geochemical analysis of geological
samples from lvittuut.

Key Modern Experimental Protocols Cited:

e ME-ICPO0G6: This is a code for a specific analytical package likely involving Inductively
Coupled Plasma - Mass Spectrometry (ICP-MS) following a multi-acid digestion. This
technique is highly sensitive and suitable for the determination of a wide range of trace

elements, including the rare earth elements.

 ME-XRF26: This code likely refers to an X-ray Fluorescence (XRF) analysis package. XRF is
a non-destructive technique used for the determination of major and minor element

concentrations, typically as oxides.

« MEMSB81.: This code could refer to a multi-element analysis package using ICP-MS, possibly
with a specific focus on a broad suite of elements.

Conclusion
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The natural cryolite deposit at Ivittuut, Greenland, remains a significant geological anomaly. Its
unique formation from a fluorine-supersaturated granitic system resulted in a complexly zoned
ore body with a distinct mineralogy. While the primary cryolite resource has been exhausted,
the remaining mineral potential, including high-purity quartz and notable concentrations of rare
earth elements in the surrounding carbonatites, warrants continued scientific investigation. The
application of modern analytical techniques to historical samples is shedding new light on the
full extent of mineralization at this remarkable location, ensuring its continued relevance in the
fields of geology, geochemistry, and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1665278?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

